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An In-Depth Technical Guide to the Commercial Availability of (1S,2S)-2,4,4-
trimethylcyclohexan-1-amine

Executive Summary

(1S,2S)-2,4,4-trimethylcyclohexan-1-amine is a chiral amine whose specific stereochemistry
makes it a molecule of interest in specialized chemical synthesis. This guide provides a
comprehensive overview of its commercial availability, chemical properties, and synthetic
context for researchers and drug development professionals. Direct, off-the-shelf availability of
this precise stereoisomer is limited, positioning it as a niche research chemical rather than a
bulk commodity. Most procurement will likely involve specialized chemical synthesis providers.
This document consolidates information from various suppliers and technical databases to
provide a clear landscape of its procurement and application.

Chemical Identity and Physicochemical Properties

Understanding the fundamental properties of (1S,2S)-2,4,4-trimethylcyclohexan-1-amine is
the first step in its evaluation for research and development applications. The molecule's
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structure features a cyclohexane ring with a specific stereochemical configuration of its amine
and methyl groups.

Property Value Source

Molecular Formula CoH1oN [1]

Molecular Weight 141.25 g/mol [1]
134734-59-1 (for rel-(1S,2S)

CAS Number ) [1]
isomer)

Topological Polar Surface Area

(TPSA) 26.02 A2 [1]
LogP 2.1599 [1]
Hydrogen Bond Donors 1 [1]
Hydrogen Bond Acceptors 1 [1]
Rotatable Bonds 0 [1]

Commercial Availability and Procurement

Direct commercial listings for the specific (1S,2S) stereocisomer are scarce, indicating that it is
not a widely stocked compound. Researchers will likely need to engage with suppliers offering
custom synthesis or source it from a limited number of specialized vendors.

Key Suppliers

o ChemScene: This supplier lists rel-(1S,2S)-2,4,4-trimethylcyclohexan-1-amine under CAS
number 134734-59-1.[1] The "rel" designation implies a racemic mixture of the (1S,2S) and
(1R,2R) enantiomers. They offer a purity of >98% and provide services including custom
synthesis and commercial production, which would be a likely route for obtaining the specific
enantiomerically pure compound.[1]

e BLD Pharm: This company lists 2,4,4-trimethylcyclohexan-1-amine under CAS number
1375982-88-9, but does not specify the stereoisomer, suggesting it may be a mixture.[2] The
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product is marked as "temporarily out of stock," which further highlights the supply chain
challenges for this molecule.[2]

Table of Supplier Information:

Supplier Product Name CAS Number Purity Notes
Relative
rel-(1S,2S)-2,4,4- stereochemistry;
ChemScene trimethylcyclohex  134734-59-1 >98% Custom
an-l-amine synthesis
available.[1]

Stereochemistry

2,4,4-
) not specified;
BLD Pharm trimethylcyclohex  1375982-88-9 N/A
] currently out of
an-l-amine

stock.[2]

The limited number of suppliers and the nature of their listings (racemic mixture, unspecified
isomers) strongly suggest that researchers requiring the enantiomerically pure (1S,2S) form will
need to pursue a custom synthesis route.

Synthesis and Manufacturing Context

The commercial scarcity of (1S,2S)-2,4,4-trimethylcyclohexan-1-amine is directly related to
the complexity of its stereospecific synthesis. Chiral amines are often prepared through
methods that can control the stereochemistry at the amine-bearing carbon.

General Synthetic Approaches for Chiral Amines

While specific protocols for this exact molecule are not readily available in the public domain,
general methods for synthesizing chiral cyclohexylamines provide valuable context. These
methods often involve:

o Asymmetric Amination: The use of chiral catalysts or auxiliaries to introduce the amine group
onto a ketone precursor with high stereoselectivity. Transaminases, for example, are used in
industry to produce chiral amines from ketones.
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» Resolution of Racemates: Synthesizing a racemic mixture of the amine and then separating
the desired enantiomer using a chiral resolving agent.

» Reduction of Chiral Precursors: Starting with a chiral precursor and performing a series of
reactions that preserve the stereochemistry while building the final molecule.

A plausible, albeit generalized, synthetic workflow could involve the stereoselective reduction of
a corresponding imine or the amination of a ketone precursor.

Synthetic Workflow for Chiral Amines

2,4,4-Trimethylcyclohexanone
(Precursor)

Reaction with
chiral amine

(Formation of Imine/Enamine)

tereoselective
ydride addition

Asymmetric Reduction
(e.g., with Chiral Catalyst)

hromatography or
Crystallization

(Separation/Purification)

((18,28)-2,4,4-trimethylcyclohexan-l-amine)

(Final Product)

Click to download full resolution via product page
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Caption: Generalized workflow for chiral amine synthesis.

Applications in Research and Drug Development

Chiral amines are critical building blocks in medicinal chemistry.[3] The specific three-
dimensional arrangement of substituents in compounds like (1S,2S)-2,4,4-
trimethylcyclohexan-1-amine can lead to highly specific interactions with biological targets
such as enzymes and receptors.

» Scaffolds for Novel Chemical Entities: The cyclohexane core provides a rigid scaffold that
can be used to orient functional groups in a precise manner. This is crucial for designing
molecules that fit into the binding pockets of proteins.

o Organocatalysis: Chiral primary amines are known to be effective organocatalysts in
asymmetric synthesis, facilitating reactions like conjugate additions with high
stereoselectivity.[4]

o Drug Discovery Intermediates: This amine could serve as a key intermediate in the synthesis
of more complex active pharmaceutical ingredients (APIs). The amine group provides a
reactive handle for further chemical modifications, such as amide bond formation or
alkylation, which are common reactions in drug synthesis.[3][5]

Handling, Storage, and Safety

Proper handling and storage are paramount for maintaining the integrity of this chemical and
ensuring laboratory safety.

o Storage: Suppliers recommend storing the compound sealed in a dry environment at 2-8°C.

[1]

o Shipping: It is typically shipped at room temperature for continental transit, though conditions
may vary for international shipping.[1]

o Hazards: While specific hazard information for this compound is not detailed, primary amines
as a class can be irritating to the skin, eyes, and respiratory system. Standard laboratory
safety protocols, including the use of personal protective equipment (PPE), should be strictly
followed.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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